Cas no 1472019-35-4 (5-Fluoro-2,6-dimethylpyrimidin-4-amine)

• Product Name: 5-Fluoro-2,6-dimethylpyrimidin-4-amine
• CAS No: 1472019-35-4
• MF: C₆H₈FN₃
• MW: 141.146224021912
• CID: 4668363
• PubChem ID: 65998984
• Update Time: 2025-06-09

5-Fluoro-2,6-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2,6-dimethyl-4-pyrimidinamine
• 5-Fluoro-2,6-dimethylpyrimidin-4-amine
• 1472019-35-4
• DS-18747
• CS-0153662
• SB57353
• O11432
• AKOS015341102

• MDL： N/A
• Inchi： 1S/C6H8FN3/c1-3-5(7)6(8)10-4(2)9-3/h1-2H3,(H2,8,9,10)
• InChI Key： XXQPGGGBCAPJSG-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=C(F)C(N)=N1

Computed Properties

• Exact Mass: 141.07022543g/mol
• Monoisotopic Mass: 141.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 226.6±35.0 °C at 760 mmHg
• Flash Point: 90.8±25.9 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

5-Fluoro-2,6-dimethylpyrimidin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 5-Fluoro-2,6-dimethylpyrimidin-4-amine

Comprehensive Overview of 5-Fluoro-2,6-dimethylpyrimidin-4-amine (CAS No. 1472019-35-4)

5-Fluoro-2,6-dimethylpyrimidin-4-amine, with the CAS number 1472019-35-4, is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic organic compounds that play a crucial role in nucleic acid synthesis and metabolism. The presence of a fluoro group at the 5-position and methyl groups at the 2,6-positions enhances its stability and bioavailability, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for fluorinated pyrimidines has surged due to their applications in designing novel therapeutics, particularly in oncology and antiviral research. The 5-Fluoro-2,6-dimethylpyrimidin-4-amine structure is often explored for its potential to modulate enzyme activity and inhibit pathogenic pathways. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, such as kinase inhibitors and antimicrobial agents. Its unique chemical properties align with the growing trend of precision medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, CAS 1472019-35-4 is synthesized through multi-step reactions involving fluorination and amination of pyrimidine precursors. The compound's high purity and low toxicity profile make it suitable for scalable production in compliance with Good Manufacturing Practices (GMP). Its stability under various pH conditions further underscores its utility in formulation development, a topic frequently searched by pharmaceutical professionals.

The agrochemical industry also benefits from 5-Fluoro-2,6-dimethylpyrimidin-4-amine, where it serves as a precursor for herbicides and fungicides. With increasing global focus on sustainable agriculture, this compound's potential to reduce environmental impact while maintaining efficacy is a hot topic. Searches related to green chemistry and eco-friendly pesticides often highlight such fluorinated derivatives as alternatives to traditional agrochemicals.

Analytical characterization of 1472019-35-4 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring precise quality control. These methods are critical for verifying the compound's identity and purity, addressing common queries about analytical validation in chemical synthesis. Additionally, its solubility and partition coefficient data are frequently referenced in pharmacokinetic studies.

In the context of intellectual property, several patents mention 5-Fluoro-2,6-dimethylpyrimidin-4-amine as a key intermediate, reflecting its commercial relevance. The compound's versatility aligns with trending discussions on patent landscapes and generic drug development. Its structural features are often compared to other pyrimidine-based drugs like fluorouracil, a connection that attracts researchers exploring structure-activity relationships (SAR).

As the scientific community prioritizes AI-driven drug discovery, computational studies on 1472019-35-4 have gained traction. Molecular docking and QSAR modeling are employed to predict its interactions with biological targets, a subject frequently searched in cheminformatics forums. This aligns with the broader industry shift toward in silico screening to accelerate R&D timelines.

In summary, 5-Fluoro-2,6-dimethylpyrimidin-4-amine (CAS 1472019-35-4) exemplifies the intersection of chemistry and life sciences. Its applications span pharmaceuticals, agrochemicals, and material science, resonating with current trends like personalized medicine and sustainable chemistry. Ongoing research continues to uncover its potential, solidifying its position as a cornerstone in modern synthetic and medicinal chemistry.